Cas no 2014-72-4 (N-2-(phenylsulfanyl)ethylacetamide)

• Product Name: N-2-(phenylsulfanyl)ethylacetamide
• CAS No: 2014-72-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD02755102
• CID: 1392105
• PubChem ID: 13250272
• Update Time: 2025-04-24

N-2-(phenylsulfanyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(phenylthio)ethyl]-
• N-[2-(phenylthio)ethyl]acetamide
• N-2-(phenylsulfanyl)ethylacetamide
• N-[2-(Phenylthio)ethyl]-acetamide
• BDBM50416683
• CS-0169413
• SCHEMBL10316528
• N-(2-phenylsulfanylethyl)acetamide
• CHEMBL1223125
• 2014-72-4
• MFCD02755102
• EN300-8100616
• CAA01472
• AKOS008954663
• AT24197
• N-(2-(Phenylthio)ethyl)acetamide
• Z91147666
• N-(2-Phenylsulfanyl-ethyl)-acetamide
• N-[2-(phenylsulfanyl)ethyl]acetamide

• MDL： MFCD02755102
• Inchi： 1S/C10H13NOS/c1-9(12)11-7-8-13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,11,12)
• InChI Key： RSOVUTMFSIKQHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCNC(C)=O

Computed Properties

• Exact Mass: 195.07189
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-2-(phenylsulfanyl)ethylacetamide

Acetamide, N-[2-(phenylthio)ethyl] - CAS No. 2014-72-4: A Comprehensive Overview

Acetamide, N-[2-(phenylthio)ethyl], also known by its CAS registry number 2014-72-4, is a versatile organic compound with significant applications in various fields. This compound, characterized by its phenylthio group attached to an ethyl chain, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its incorporation into advanced materials have further underscored its importance in modern chemistry.

The molecular structure of Acetamide, N-[2-(phenylthio)ethyl] comprises a central acetamide group linked to a phenylthio-substituted ethyl chain. This structure imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of applications. The phenylthio group, in particular, contributes to the compound's stability and reactivity, which are critical factors in its utilization across different industries.

Recent studies have highlighted the potential of Acetamide, N-[2-(phenylthio)ethyl] as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in drug delivery systems, where its ability to form stable complexes with various therapeutic agents has proven advantageous. Additionally, the compound has been investigated for its potential as a building block in the development of advanced polymers and coatings, leveraging its unique surface properties.

In the field of agrochemistry, Acetamide, N-[2-(phenylthio)ethyl] has shown promise as an active ingredient in pest control agents. Its ability to disrupt specific biochemical pathways in target organisms has made it a subject of interest for sustainable agricultural practices. Furthermore, recent breakthroughs in green chemistry have led to the exploration of eco-friendly synthesis routes for this compound, aligning with global efforts to reduce environmental impact.

The synthesis of Acetamide, N-[2-(phenylthio)ethyl] typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability. These improvements have positioned the compound as a key intermediate in various industrial processes.

In conclusion, Acetamide, N-[2-(phenylthio)ethyl] (CAS No. 2014-72-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs continue to expand its utility in pharmaceuticals, agrochemicals, and materials science. As scientific understanding of this compound deepens, it is poised to play an even more significant role in addressing contemporary challenges in these fields.